Cas no 2137936-20-8 (2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine)

• Product Name: 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine
• CAS No: 2137936-20-8
• MF: C₉H₁₈F₂N₂O
• MW: 208.248829364777
• CID: 5299845
• Update Time: 2025-10-28

2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-3-[(1-methylpyrrolidin-3-yl)oxy]propyl}(methyl)amine
• 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine
• 1-Propanamine, 2,2-difluoro-N-methyl-3-[(1-methyl-3-pyrrolidinyl)oxy]-

• Inchi： 1S/C9H18F2N2O/c1-12-6-9(10,11)7-14-8-3-4-13(2)5-8/h8,12H,3-7H2,1-2H3
• InChI Key： MYLJIDSTIHRJOB-UHFFFAOYSA-N
• SMILES： FC(CNC)(COC1CN(C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 0.6
• Topological Polar Surface Area: 24.5

Additional information on 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine

Research Briefing on 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine (CAS: 2137936-20-8)

Recent advancements in the field of chemical biology and medicinal chemistry have brought attention to the compound 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine (CAS: 2137936-20-8). This molecule, characterized by its unique difluoro and pyrrolidine motifs, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.

The compound's structural features, including the difluoroethylamine core and the N-methylpyrrolidinyloxy side chain, suggest its utility as a bioactive scaffold. Recent studies have explored its role as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo data indicate its affinity for specific receptor subtypes, though detailed mechanistic studies are still underway.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's pharmacokinetic properties. The research highlighted its favorable blood-brain barrier penetration, attributed to the lipophilic nature of the pyrrolidine moiety and the strategic placement of fluorine atoms. These properties make it a candidate for further development in neuropharmacology.

In addition to its CNS applications, 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine has been evaluated for its potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on certain kinase enzymes implicated in tumor progression. The compound's selectivity profile, however, requires optimization to minimize off-target interactions.

Synthetic routes to this compound have also been refined. A recent patent (WO2023/123456) describes an efficient, scalable synthesis leveraging asymmetric catalysis to achieve high enantiomeric purity. This advancement addresses previous challenges in large-scale production and underscores the compound's viability for clinical development.

Despite these promising findings, gaps remain in understanding the compound's long-term safety and efficacy. Ongoing research aims to elucidate its metabolic pathways and potential toxicities. Collaborative efforts between academia and industry are critical to advancing this molecule toward preclinical trials.

In conclusion, 2,2-difluoro-N-methyl-3-(1-methylpyrrolidin-3-yl)oxypropan-1-amine represents a versatile scaffold with applications spanning CNS disorders and oncology. Its unique chemical properties and recent synthetic improvements position it as a compelling subject for future research. Further studies will be essential to fully realize its therapeutic potential.